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Compound of Interest

Compound Name:
4-Bromo-3-chloro-6-

methylquinoline

CAS No.: 1211834-08-0

Cat. No.: B572086 Get Quote

In the landscape of drug discovery and chemical research, scientists frequently work with novel

compounds for which comprehensive toxicological and safety data are not yet available. 4-
Bromo-3-chloro-6-methylquinoline is one such compound. While a specific, validated Safety

Data Sheet (SDS) for this exact molecule is not publicly available, a robust safety protocol can

be established by analyzing data from structurally analogous halo-substituted quinolines.

This guide is designed for researchers, scientists, and drug development professionals. It

moves beyond a standard SDS template to provide a deeper, more causal understanding of

the necessary safety protocols. By synthesizing information from related chemical entities, we

will establish a framework for handling 4-Bromo-3-chloro-6-methylquinoline with the highest

degree of scientific integrity and caution. The core principle of this guide is to treat this

compound with the caution merited by a substance with unknown but potentially significant

hazards, based on the known properties of its chemical relatives.

Compound Identification and Presumed Hazard
Profile
While specific data for 4-Bromo-3-chloro-6-methylquinoline is scarce, we can infer its

properties from related structures. The presence of a quinoline core, along with bromine and

chlorine substituents, suggests it is a solid organic compound with potential biological activity

and associated toxicity.
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Table 1: Inferred Physicochemical and Identifier Information

Property Value/Identifier Source/Rationale

IUPAC Name
4-Bromo-3-chloro-6-

methylquinoline
N/A

Molecular Formula C₁₀H₇BrClN Derived from structure

Molecular Weight 256.53 g/mol Derived from structure

CAS Number Not readily available N/A

Physical State
Solid, likely powder or

crystalline
Analogy to similar quinolines[1]

Solubility
Likely insoluble in water,

soluble in organic solvents

General property of similar

organic compounds

Inferred Hazard Classification
Based on the hazard classifications of similar bromo- and chloro-substituted quinolines and

anilines, a conservative hazard profile for 4-Bromo-3-chloro-6-methylquinoline is proposed.

Researchers should handle this compound, at a minimum, as possessing the following GHS

hazards.

Table 2: Postulated GHS Hazard Statements
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Hazard Statement Code GHS Pictogram
Rationale from
Analogous
Compounds

Harmful if swallowed H302
GHS07 (Exclamation

Mark)

A common

classification for

substituted quinolines.

[2]

Causes skin irritation H315
GHS07 (Exclamation

Mark)

Frequently cited for

halo-anilines and

quinolines.[2][3]

Causes serious eye

irritation
H319

GHS07 (Exclamation

Mark)

A prevalent hazard for

this chemical class.[2]

[3][4]

May cause respiratory

irritation
H335

GHS07 (Exclamation

Mark)

Potential hazard for

powdered solid

compounds.[2][3]

This table represents a presumptive hazard profile and should be treated as a minimum safety

standard. The toxicological properties have not been fully investigated.[3]

The Cornerstone of Safety: Engineering and
Administrative Controls
The primary directive in handling chemicals of unknown toxicity is to minimize all potential

routes of exposure. This is most effectively achieved through a combination of engineering

controls and stringent laboratory practices.

Engineering Control: The Chemical Fume Hood
All manipulations of 4-Bromo-3-chloro-6-methylquinoline, including weighing, dissolution,

and transfers, must be conducted inside a certified chemical fume hood. This is non-negotiable.

The fume hood provides primary containment, protecting the researcher from inhaling airborne

particulates and from exposure to vapors.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://fluorochem.co.uk/product/F634801/
https://fluorochem.co.uk/product/F634801/
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://fluorochem.co.uk/product/F634801/
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.merckmillipore.com/Web-RU-Site/ru_RU/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-842447&DocumentType=MSD&DocumentId=842447_SDS_IN_EN.PDF&DocumentUID=50001824&Language=EN&Country=IN&Origin=null
https://fluorochem.co.uk/product/F634801/
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH54902&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b572086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Administrative Controls: Standard Operating
Procedures (SOPs)

Designated Area: Establish a designated area within the laboratory specifically for working

with this compound.

Restricted Access: Only trained personnel authorized to work with potent or unknown

compounds should be allowed in the designated area during handling.

Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[5] Wash hands thoroughly

with soap and water after handling the compound, before leaving the lab, and before breaks.

[1][3]

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[3] If

possible, use a spatula that minimizes aerosolization.

Personal Protective Equipment (PPE): The Last Line
of Defense
While engineering controls are primary, a robust PPE regimen is mandatory to protect against

accidental contact. The selection of PPE must be deliberate and based on preventing skin, eye,

and respiratory exposure.

Gloves: Double-gloving is recommended. Use nitrile gloves as the inner layer and a thicker,

chemical-resistant glove as the outer layer. Nitrile offers good dexterity, while the outer glove

provides enhanced protection against ad-hoc exposure. Gloves should be changed every

30-60 minutes or immediately if contamination is suspected.[6]

Eye and Face Protection: Chemical safety goggles that form a seal around the eyes are

required.[7] In situations with a higher risk of splashing, such as during quench procedures

or large-scale transfers, a full-face shield should be worn in addition to goggles.[6]

Lab Coat: A clean, buttoned, long-sleeved lab coat is required. Ensure cuffs are snug.

Respiratory Protection: While working in a fume hood should provide adequate respiratory

protection, a NIOSH-approved respirator with organic vapor cartridges may be necessary for
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spill cleanup or if engineering controls fail.[8]

Step-by-Step Experimental Protocols for Safe
Handling
Protocol for Weighing and Preparing a Solution

Preparation: Don all required PPE (double gloves, goggles, lab coat). Ensure the chemical

fume hood sash is at the appropriate height.

Staging: Place a tared weigh boat on an analytical balance inside the fume hood. Place all

necessary equipment (spatula, solvent, glassware) within the hood to minimize reaching in

and out.

Aliquotting: Carefully transfer the solid 4-Bromo-3-chloro-6-methylquinoline from its

storage container to the weigh boat using a clean spatula. Close the primary storage

container immediately.

Dissolution: Add the weighed solid to the destination flask. Using a pipette, add the desired

solvent to the weigh boat to rinse any residual powder into the flask.

Cleanup: Dispose of the contaminated weigh boat and any disposable items into a

designated solid hazardous waste container located within the fume hood.

Doffing PPE: Remove outer gloves first, followed by the lab coat and inner gloves, before

exiting the designated area. Wash hands immediately.

Emergency Response: A Self-Validating System
Preparedness is key to mitigating the impact of an accidental exposure or release.

First-Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide

respiratory support. Seek immediate medical attention.[3][9]

Skin Contact: Remove all contaminated clothing immediately.[4] Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes.[3][8] Seek medical attention
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if irritation persists.[1][3]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[1][3] Remove contact lenses if present and easy to do.[1][3] Seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[9] Rinse the mouth thoroughly with water.[1][5] Seek

immediate medical attention.[1][8]

Accidental Release (Spill) Response
For a small spill of solid material, the following workflow should be enacted.
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Phase 1: Secure & Prepare

Phase 2: Contain & Clean

Phase 3: Dispose & Report

Alert others in the area

Secure the area
(Restrict access)

Don appropriate PPE:
- Respirator (if needed)

- Double gloves
- Goggles & Face Shield

Gently cover spill with
absorbent pads to avoid dust

Carefully sweep material
into a dustpan

Transfer swept material into a
labeled hazardous waste container

Wipe spill area with a suitable
solvent and then soap & water

Seal and dispose of all
contaminated materials as

hazardous waste

Remove PPE carefully
and dispose of gloves

Wash hands thoroughly

Report the incident to Lab Supervisor/
Safety Officer

Click to download full resolution via product page

Caption: Workflow for responding to an accidental spill of solid chemical.
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Fire-Fighting Measures
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as

carbon dioxide, dry chemical powder, or foam.[10]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][3]

Hazardous Combustion Products: Upon combustion, this compound may emit toxic fumes,

including carbon oxides, nitrogen oxides, hydrogen bromide, and hydrogen chloride.[3]

Storage and Disposal
Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area away from incompatible materials such as strong oxidizing agents.[1][5][10]

Disposal: All waste containing 4-Bromo-3-chloro-6-methylquinoline must be disposed of

as hazardous chemical waste.[3] Follow all local, state, and federal regulations. Do not

dispose of down the drain.[3]

Conclusion
The responsible use of novel research chemicals like 4-Bromo-3-chloro-6-methylquinoline is

paramount in a professional research environment. Lacking specific safety data, a conservative

and proactive approach, grounded in the known hazards of analogous compounds, is not just

recommended but essential. By adhering to the principles of containment through engineering

controls, diligent personal practices, and the correct use of personal protective equipment,

researchers can handle this compound with a high degree of safety and scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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